N-(3-methylphenyl)-6-(2-oxa-7-azaspiro[4.5]dec-7-ylmethyl)-1,3,5-triazine-2,4-diamine

• IUPAC Name: 2-N-(3-methylphenyl)-6-(2-oxa-9-azaspiro[4.5]decan-9-ylmethyl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C19H26N6O/c1-14-4-2-5-15(10-14)21-18-23-16(22-17(20)24-18)11-25-8-3-6-19(12-25)7-9-26-13-19/h2,4-5,10H,3,6-9,11-13H2,1H3,(H3,20,21,22,23,24)
• InChI Key: SSYRZSJHXXJHHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=NC(=NC(=N2)N)CN3CCCC4(C3)CCOC4
• Molecular Formula: C19H26N6O
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex reactions, including the formation of spirocyclic structures and triazine derivatives. For example, the synthesis of 5-methyl-N-(3-oxo-1-thia-4-azaspiro[4.5]dec-4-yl)-3-phenyl-1H-indole-2-carboxamide derivatives highlights a method involving IR, 1H-NMR, HSQC, HMBC, 13C-NMR (APT), APCI mass spectral data, and elemental analysis (Özlen Güzel et al., 2006). Another related synthesis involves the reaction of phenylhydrazine with 3Н-pyrroles spirobound to a furan ring, resulting in diastereoselective formation of 1,2,4-triazole derivatives (M. Y. Belikov et al., 2017).

Molecular Structure Analysis

The structural analysis often involves X-ray crystallography and various spectroscopic methods to elucidate the configuration of the spirocyclic and triazine components. For example, studies on related compounds have utilized X-ray analysis to confirm the structure of complex spirocyclic derivatives (V. Konovalova et al., 2014).

Chemical Reactions and Properties

Spirocyclic compounds and triazine derivatives exhibit a range of chemical behaviors, including reactions with phenylhydrazine, diastereoselective formations, and the ability to undergo various cycloadditions and rearrangements. These reactions are crucial for modifying the chemical structure and enhancing the compound's properties for specific applications (S. Chimichi et al., 1984).